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Compound of Interest

Compound Name: Phenyl carbamate

Cat. No.: B146086

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
phenyl carbamate, with a specific focus on its solubility and melting point. Understanding
these fundamental characteristics is crucial for the effective handling, formulation, and
application of this compound in research and development, particularly within the
pharmaceutical and agrochemical industries. Phenyl carbamate serves as a key intermediate
in the synthesis of various molecules, making a thorough knowledge of its properties essential
for process optimization and quality control.[1]

Physicochemical Properties

Phenyl carbamate is an organic compound featuring a phenyl group attached to a carbamate
functional group.[1] It typically appears as a white to off-white or very slightly pink crystalline
solid.[1][2]

Table 1: Physicochemical Properties of Phenyl Carbamate
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Property Value Source(s)
CAS Number 622-46-8 [3][4]
Molecular Formula C7H7NO2 [3]
Molecular Weight 137.14 g/mol [31[4]

White to off-white/slightly pink
Appearance , _ [1][2]
crystalline solid

Melting Point 149-152 °C [4][5][6]

Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. For phenyl carbamate,
the literature value for its melting point is consistently reported in the range of 149-152 °C.[4][5]
[6] A narrow melting range within this temperature band is indicative of a high-purity sample.[7]
Conversely, a depressed and broadened melting range can suggest the presence of impurities.

Solubility Profile

The solubility of phenyl carbamate is a key determinant of its behavior in various applications,
from reaction kinetics to formulation development. While extensive quantitative solubility data in
a wide range of organic solvents is not readily available in the public domain, its general
solubility characteristics have been described.

Table 2: Solubility of Phenyl Carbamate

Solvent Solubility Source(s)
Water Soluble [5161[8]
Organic Solvents Moderately soluble [1]

Phenyl carbamate is noted to be soluble in water.[5][6][8] It is also described as being
moderately soluble in organic solvents, although it is less soluble in water by comparison.[1]
For drug development and formulation, a more detailed and quantitative understanding of its
solubility in various pharmaceutically relevant solvents and buffer systems is often required.
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Experimental Protocols

Accurate and reproducible determination of melting point and solubility is fundamental to the
characterization of phenyl carbamate. Standardized methodologies should be employed to
ensure data quality and comparability.

Melting Point Determination

The capillary method is the standard technique for determining the melting point of crystalline
organic compounds and is outlined in ASTM E324.[7][9][10][11][12]

Protocol: Capillary Method for Melting Point Determination
e Sample Preparation:
o Ensure the phenyl carbamate sample is thoroughly dried and finely powdered.

o Introduce a small amount of the powdered sample into a capillary tube, ensuring a
compact column of 2-4 mm in height.

e Apparatus Setup:
o Place the capillary tube into the heating block of a calibrated melting point apparatus.

o Set the starting temperature to approximately 10-15 °C below the expected melting point
of phenyl carbamate (~135-140 °C).

e Measurement:
o Initiate heating at a rapid rate to approach the expected melting point.

o Once the temperature is within 10 °C of the expected melting point, reduce the heating
rate to 1-2 °C per minute to allow for thermal equilibrium.

o Record the temperature at which the first signs of melting are observed (the initial melting
point).
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o Record the temperature at which the last solid particle melts (the final melting point). The
range between these two temperatures is the melting range.

o Calibration:

o Routinely calibrate the thermometer and apparatus using certified melting point standards
to ensure accuracy.[7]
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Caption: Workflow for Melting Point Determination.

Solubility Determination

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound in a given solvent.[13][14][15]

Protocol: Shake-Flask Method for Equilibrium Solubility Determination
e Preparation of Saturated Solution:

o Add an excess amount of solid phenyl carbamate to a known volume of the desired
solvent (e.g., water, ethanol, acetone) in a sealed flask or vial.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (typically
24-48 hours) to ensure equilibrium is reached.[13][14]

e Phase Separation:

o Allow the suspension to settle.
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o Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are
transferred.

o Filter the aliquot through a suitable syringe filter (e.g., 0.45 um PTFE) to remove any
remaining undissolved solid.

¢ Quantification:

o Dilute the clear, filtered supernatant with a suitable solvent to a concentration within the
linear range of the analytical method.

o Quantify the concentration of phenyl carbamate in the diluted sample using a validated
analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV
detection or UV-Vis spectrophotometry.

¢ Calculation:

o Calculate the solubility of phenyl carbamate in the solvent, expressed in units such as
mg/mL or mol/L, taking into account the dilution factor.
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Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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